Cas no 262589-69-5 (Pyridine,4-[5-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-4-yl]-)

• Product Name: Pyridine,4-[5-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-4-yl]-
• CAS No: 262589-69-5
• MF: C₂₂H₁₈FN₃OS₂
• MW: 423.526225566864
• CID: 1426114
• Update Time: 2024-08-15

Pyridine,4-[5-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-[5-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-4-yl]-
• Pyridine, 4-[4-(4-fluorophenyl)-2-[[[3-(methylsulfinyl)phenyl]methyl]thio]-1H-imidazol-5-yl]-

• Inchi： 1S/C22H18FN3OS2/c1-29(27)19-4-2-3-15(13-19)14-28-22-25-20(16-5-7-18(23)8-6-16)21(26-22)17-9-11-24-12-10-17/h2-13H,14H2,1H3,(H,25,26)
• InChI Key： ASWWEASHSSNEMM-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2NC(SCC3=CC=CC(S(C)=O)=C3)=NC=2C2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 423.08774

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: 171 °C
• Boiling Point: 663.2±65.0 °C(Predicted)
• PSA: 58.64
• pka: 8.80±0.10(Predicted)